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Compound of Interest

Compound Name: Dihydrochelerythrine

Cat. No.: B1200217

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of Dihydrochelerythrine stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to
these protocols is crucial for ensuring the stability, and reproducibility of experimental results.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Dihydrochelerythrine is
fundamental for its effective use in research.

Property Value Source
Molecular Weight 349.38 g/mol [L1[2113114]
Molecular Formula C21H19NOa4 [21[3][4]
CAS Number 6880-91-7 [2][4]
Appearance White to off-white powder [5]

Purity >98% [5]

Solubility Data
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The choice of solvent is a critical factor in the preparation of a stable and effective stock

solution.
Solvent Solubility Notes Source
Sonication is
DMSO 10 mg/mL (28.62 mM) [1]
recommended.
50 mg/mL (143.11 Requires sonication
DMSO _ [6]
mM) and warming.
Water Insoluble [6]
Methanol Slightly soluble [6]
Chloroform Readily soluble [6]
Dichloromethane Readily soluble [6]

Experimental Protocols

Preparation of a 10 mM Dihydrochelerythrine Stock
Solution in DMSO

This protocol details the preparation of a 10 mM stock solution of Dihydrochelerythrine in
anhydrous DMSO.

Materials:

o Dihydrochelerythrine powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

e Analytical balance

o Vortex mixer

e Sonicator (optional, but recommended)
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 Sterile 0.22 pm syringe filter (optional)
Procedure:

o Calculate the Required Mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of Dihydrochelerythrine is calculated as follows:

o Mass (mg) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

o Mass (mg) = 0.010 mol/L x 0.001 L x 349.38 g/mol x 1000 mg/g
o Mass (mg) = 3.49 mg

e Weigh the Compound: Tare a sterile microcentrifuge tube on an analytical balance. Carefully
weigh 3.49 mg of Dihydrochelerythrine into the tube.

e Dissolve the Compound: Add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the Dihydrochelerythrine powder.

o Ensure Complete Dissolution: Vortex the tube thoroughly until the solid is completely
dissolved. If necessary, sonicate the solution for a few minutes to aid dissolution.[1] Visually
inspect the solution to ensure it is clear and free of any particulate matter.

 Sterile Filtration (Optional): For applications requiring sterile conditions, such as cell culture
experiments, it is recommended to filter the stock solution through a 0.22 pum syringe filter
into a new sterile tube.

Storage and Handling

Proper storage and handling are critical to maintain the integrity of the Dihydrochelerythrine
stock solution.

e Long-term Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store these aliquots at -80°C for up to one year.[1]

o Short-term Storage: For more frequent use, aliquots can be stored at -20°C for up to one
month.[7]
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e Handling: Before use, thaw an aliquot at room temperature and ensure it is completely
dissolved by vortexing gently. It is recommended to prepare fresh dilutions in the appropriate
experimental medium immediately before use.

Biological Activity and Signaling Pathway

Dihydrochelerythrine exhibits a range of biological activities, including antifungal, anticancer,
and anti-inflammatory properties.[5] In human leukemia HL-60 cells, Dihydrochelerythrine
has been shown to affect cell cycle distribution and activate the mitochondrial apoptotic
pathway, leading to apoptosis and necrosis.[1][8]

Dihydrochelerythrine-Induced Apoptosis Pathway
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Caption: Dihydrochelerythrine-induced mitochondrial apoptosis pathway.

Experimental Workflow

The following diagram outlines the general workflow for preparing a Dihydrochelerythrine
stock solution and its subsequent use in a typical cell-based assay.
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Stock Solution Preparation

1. Weigh Dihydrochelerythrine

2. Add Anhydrous DMSO
3. Vortex/Sonicate to Dissolve
4. Sterile Filter (Optional)

5. Aliquot for Storage

6. Store at -80°C

Experimental Use

7. Thaw Aliquot

8. Prepare Working Dilution
in Culture Medium

9. Treat Cells

10. Perform Assay

Click to download full resolution via product page

Caption: Workflow for Dihydrochelerythrine stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120021 7#preparing-dihydrochelerythrine-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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